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Compound of Interest

Compound Name: Naphthoresorcinol

Cat. No.: B086631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of naphthoresorcinol (also known as 1,3-dihydroxynaphthalene), with a primary

focus on its melting point. The information herein is curated for professionals in research and

development who require precise data and standardized experimental protocols.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of

naphthoresorcinol for easy reference and comparison.
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Property Value Citations

Molecular Formula C₁₀H₈O₂ [1][2][3][4][5][6]

Molecular Weight 160.17 g/mol [1][3][4][5][6]

Melting Point 122 - 126 °C [1][2][3][7][8][9]

Appearance

Pale red-brown to brownish

solid; Pink to yellow leaf-like

crystals; White to tan

crystalline powder

[1][2][8][9][10]

Solubility

Freely soluble in water,

alcohol, and ether. Soluble in

ethanol (50 mg/ml).

[2][3][6]

Odor Odorless [8][9]

CAS Number 132-86-5 [3][4][5][6]

Experimental Protocols: Melting Point
Determination
The accurate determination of a compound's melting point is crucial for its identification and

purity assessment. A narrow melting point range typically indicates a high degree of purity.[11]

[12] The most common laboratory method for determining the melting point of a solid organic

compound like naphthoresorcinol is the capillary method.[13]

Objective: To determine the melting point range of a solid sample.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[11][12]

Capillary tubes (sealed at one end)[14]

Thermometer (calibrated)[15]

Sample of naphthoresorcinol (finely powdered)[13]
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Mortar and pestle (optional, for powdering the sample)[11]

Spatula[15]

Heating bath (e.g., oil bath) if using a manual setup[11][12]

Procedure:

Sample Preparation:

Ensure the naphthoresorcinol sample is completely dry and in the form of a fine powder.

If necessary, gently grind the crystals using a mortar and pestle.[13]

Place a small amount of the powdered sample on a clean, dry surface.[14]

Loading the Capillary Tube:

Take a capillary tube that is sealed at one end.[14]

Push the open end of the capillary tube into the powdered sample, trapping a small

amount of the solid.[14]

To pack the sample at the bottom of the tube, gently tap the sealed end on a hard surface

or drop the tube through a long glass tube.[11] The packed sample should be

approximately 1-3 mm high.[11][14]

Melting Point Measurement (using an automated apparatus):

Insert the packed capillary tube into the sample holder of the melting point apparatus.[13]

Place a calibrated thermometer in the designated slot.[15]

Set the apparatus to heat rapidly to a temperature about 10-15°C below the expected

melting point of naphthoresorcinol (approximately 110°C).[13]

Once this temperature is reached, reduce the heating rate to a slow and steady increase

of about 1-2°C per minute.[11][12]
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Observe the sample through the magnifying eyepiece.[11]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).[15]

Continue to observe and record the temperature at which the last crystal of the solid melts

(the end of the melting range).[15]

Data Recording and Interpretation:

The recorded temperatures constitute the melting point range.

For a pure compound, this range should be narrow (typically 0.5-2°C).[11][12] A broad

melting range often indicates the presence of impurities.[11]

Safety Precautions:

Always wear safety goggles in the laboratory.[15]

The melting point apparatus can reach high temperatures; handle with care to avoid burns.

[15]

Handle chemical compounds with appropriate care, avoiding direct contact with skin and

eyes.[1]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of

naphthoresorcinol's melting point using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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